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Compound of Interest

Compound Name:
7-Hydroxycoumarin-3-carboxylic

acid N-succinimidyl ester

Cat. No.: B187398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Umbelliferone-3-carboxylic acid N-

succinimidyl ester, a blue-fluorescent labeling reagent. This document covers its chemical

structure, photophysical properties, and detailed protocols for its application in labeling

biomolecules. It is designed to be a comprehensive resource for researchers in biochemistry,

molecular biology, and drug discovery.

Core Concepts: Structure and Properties
Umbelliferone-3-carboxylic acid N-succinimidyl ester, also known as 7-Hydroxycoumarin-3-
carboxylic acid N-succinimidyl ester, is a derivative of the natural product umbelliferone (7-

hydroxycoumarin).[1] The key structural features are the coumarin core, which is responsible

for its fluorescent properties, and the N-succinimidyl (NHS) ester group, which provides

reactivity towards primary amines.[2][3][4] This amine-reactive functionality allows for the

covalent attachment of the fluorescent coumarin moiety to proteins, peptides, and other

biomolecules containing lysine residues or a free N-terminus.

The reaction of the NHS ester with a primary amine proceeds via nucleophilic acyl substitution,

forming a stable amide bond and releasing N-hydroxysuccinimide as a byproduct. This labeling

reaction is most efficient at a slightly alkaline pH (typically 8.0-8.5), where the primary amines

are deprotonated and thus more nucleophilic.[1]
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Physicochemical and Photophysical Data
The key quantitative properties of Umbelliferone-3-carboxylic acid N-succinimidyl ester and its

parent acid are summarized in the table below.

Property Value Reference

Chemical Formula C₁₄H₉NO₇ [2]

Molecular Weight 303.22 g/mol [2]

Excitation Wavelength (λex) 386 nm (in 0.1 M Tris, pH 9.0)

Emission Wavelength (λem) 448 nm (in 0.1 M Tris, pH 9.0)

Molar Extinction Coefficient (ε)
~37,000 M⁻¹cm⁻¹ (for a related

N-hexyl amide derivative)
[5]

Quantum Yield (Φ)
~0.84 (for a related N-hexyl

amide derivative)
[5]

CAS Number 134471-24-2 [2]

Note: Molar extinction coefficient and quantum yield are for a closely related 6-fluoro-7-

hydroxycoumarin-3-carboxamide derivative, as specific data for the NHS ester was not

available. These values provide a reasonable estimate of the brightness of the fluorophore.

Synthesis of Umbelliferone-3-carboxylic acid N-
succinimidyl ester
The synthesis of Umbelliferone-3-carboxylic acid N-succinimidyl ester is a two-step process

starting from 7-hydroxycoumarin (umbelliferone).
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7-Hydroxycoumarin
(Umbelliferone) Umbelliferone-3-carboxylic acid

Carboxylation Umbelliferone-3-carboxylic acid
N-succinimidyl ester

Esterification with
N-Hydroxysuccinimide

Preparation

Labeling Reaction

Purification

Analysis

Prepare Protein Solution
(amine-free buffer, pH 8.0-8.5)

Add Dye to Protein Solution

Prepare Dye Stock Solution
(anhydrous DMSO or DMF)

Incubate (1-2 hours, room temp, dark)

Purify Labeled Protein
(gel filtration, dialysis)

Determine Degree of Labeling (DOL)

Reaction Components

Enzyme
Fluorescent Product
(High Fluorescence)

Fluorogenic Substrate
(Low Fluorescence)

Enzymatic Cleavage
Measure Fluorescence

Increase Over Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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